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Compound of Interest

Compound Name: Org 25935

Cat. No.: B1248844

Org 25935 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the
solubility of Org 25935 in common laboratory solvents, Dimethyl Sulfoxide (DMSO) and
Phosphate-Buffered Saline (PBS).

Frequently Asked Questions (FAQS)

Q1: What is the expected solubility of Org 25935 in DMSO?

Al: Org 25935 has a reported solubility of 10 mM in DMSO. This makes DMSO a suitable
solvent for preparing stock solutions.

Q2: What is the solubility of Org 25935 in PBS?

A2: A specific quantitative solubility value for Org 25935 in PBS is not readily available in the
public domain. However, as an organic small molecule, its aqueous solubility is expected to be
significantly lower than in DMSO. For experimental purposes, it is common to first dissolve
compounds like Org 25935 in an organic solvent such as DMSO to create a concentrated
stock solution, which can then be further diluted into an aqueous buffer like PBS for final
experimental concentrations.

Q3: I am observing precipitation when diluting my DMSO stock of Org 25935 into PBS. What
can | do?
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A3: This is a common issue when diluting a compound from a high-solubility organic solvent
into a lower-solubility agueous buffer. Here are a few troubleshooting steps:

o Lower the final concentration: The final concentration of Org 25935 in your PBS solution may
be exceeding its aqueous solubility limit. Try performing serial dilutions to determine the
maximum achievable concentration in PBS without precipitation.

o Control the percentage of DMSO: When preparing your working solution in PBS, ensure the
final concentration of DMSO is as low as possible (typically <1% and often <0.1%) to
minimize its co-solvent effects, which could be critical for certain biological assays. Be aware
that even small percentages of DMSO can affect cell viability and other experimental
outcomes.

e Use a fresh stock solution: Ensure your DMSO stock is not too old and has been stored
properly to prevent degradation of the compound.

» Vortex during dilution: When adding the DMSO stock to the PBS, vortex the PBS solution to
ensure rapid and even dispersion, which can sometimes help prevent localized high
concentrations and subsequent precipitation.

o Consider alternative formulation strategies: For in vivo studies or specific in vitro assays
requiring higher concentrations, you may need to explore formulation strategies such as the
use of co-solvents, surfactants, or cyclodextrins.

Data Presentation

Solubility of Org 25935

Solvent Reported Solubility
Dimethyl Sulfoxide (DMSO) 10 mM
Phosphate-Buffered Saline (PBS) Data not available

Note: The aqueous solubility of organic compounds is often significantly lower than in organic
solvents like DMSO.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1248844?utm_src=pdf-body
https://www.benchchem.com/product/b1248844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Experimental Protocols

Protocol: Determination of Kinetic Aqueous Solubility

This protocol provides a general method for determining the kinetic solubility of a compound
like Org 25935 in an aqueous buffer such as PBS. This method is suitable for early-stage drug
discovery and provides a rapid assessment of solubility.

Materials:

« Org 25935

o Dimethyl Sulfoxide (DMSO), anhydrous

e Phosphate-Buffered Saline (PBS), pH 7.4

o 96-well microplates (UV-transparent for analysis)

o Multichannel pipette

o Plate reader with capability to measure absorbance or turbidity
o \Vortex mixer

Procedure:

o Preparation of Stock Solution: Prepare a high-concentration stock solution of Org 25935 in
DMSO (e.g., 10 mM).

o Serial Dilutions in DMSO: If necessary, perform serial dilutions of the stock solution in DMSO
to create a range of concentrations.

o Addition to PBS: Add a small, fixed volume of the DMSO stock solution (and each dilution) to
a larger volume of PBS in the wells of a 96-well plate. A common ratio is 1-2 uL of DMSO
stock to 98-199 pL of PBS to keep the final DMSO concentration low.

¢ Incubation: Incubate the plate at room temperature for a set period (e.g., 1-2 hours) with
gentle shaking.
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o Precipitation Assessment: Visually inspect the wells for any signs of precipitation. For a more
guantitative measure, use a plate reader to measure the turbidity (light scattering) at a
wavelength where the compound does not absorb (e.g., 620 nm). An increase in turbidity
indicates precipitation.

o Determination of Solubility: The kinetic solubility is defined as the highest concentration that
does not show significant precipitation under these conditions.

Mandatory Visualization

Signaling Pathway

Org 25935 is a selective inhibitor of the Glycine Transporter 1 (GlyT1). GlyT1 is responsible for
the reuptake of glycine from the synaptic cleft. By inhibiting GlyT1, Org 25935 increases the
extracellular concentration of glycine. Glycine acts as a co-agonist at the NMDA receptor, which
is a type of glutamate receptor. For the NMDA receptor to be activated, both glutamate and a
co-agonist (like glycine or D-serine) must be bound. Therefore, by increasing glycine levels,
Org 25935 enhances NMDA receptor-mediated neurotransmission.

Synaptic Cleft

@ Binds-(Asenist)
Binds(
Inhibits  ASFEIENEGSEIEEN  Reuptake
(GlyT1) Extracellular
Glycine

l Activation &
Ca2+ Influx

NMDA Receptor

Postsynaptic Neuron

Click to download full resolution via product page

Caption: Mechanism of action of Org 25935.

Experimental Workflow

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1248844?utm_src=pdf-body
https://www.benchchem.com/product/b1248844?utm_src=pdf-body
https://www.benchchem.com/product/b1248844?utm_src=pdf-body
https://www.benchchem.com/product/b1248844?utm_src=pdf-body-img
https://www.benchchem.com/product/b1248844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

The following diagram illustrates a typical workflow for assessing the solubility of a compound
like Org 25935 in an aqueous buffer.
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Caption: Kinetic solubility determination workflow.

¢ To cite this document: BenchChem. [Org 25935 solubility in DMSO versus PBS].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1248844#0rg-25935-solubility-in-dmso-versus-pbs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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